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Compound of Interest

Compound Name: 4-Decanol

Cat. No.: B1670015

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-decanol (CAS: 2051-31-2), a
secondary fatty alcohol with notable biological activities. This document consolidates its
chemical and physical properties, safety information, potential applications, and detailed
experimental protocols relevant to its synthesis, purification, and biological evaluation.

Core Chemical Information

4-Decanol is a straight-chain secondary alcohol with the hydroxyl group located on the fourth
carbon atom of a ten-carbon chain.[1] It is a colorless to pale yellow liquid at room temperature
with a characteristic fatty odor.[1][2]

Table 1: Chemical Identifiers for 4-Decanol
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Identifier Value
CAS Number 2051-31-2
Molecular Formula C10H220

Molecular Weight 158.28 g/mol [3]
IUPAC Name Decan-4-ol[3]

1-Propylheptyl alcohol, n-Hexyl n-propyl
Synonyms

carbinol, Decanol-4

Physicochemical Properties

The physical and chemical properties of 4-decanol are summarized below, providing essential

data for experimental design and application.

Table 2: Physicochemical Data for 4-Decanol

Property Value Reference
Appearance Colorless to pale yellow liquid

Boiling Point 210-211 °C at 760 mmHg

Melting Point -11 °C

Density 0.824 - 0.827 g/cm3 at 20 °C

Refractive Index

1.432-1.434 at 20 °C

Flash Point

82 °C (179.6 °F)

Vapor Pressure

0.037 mmHg at 25 °C

(estimated)

Slightly soluble in water (151.8

Solubility mg/L at 25 °C, estimated),
soluble in alcohol
logP (o/w) 3.740 (estimated)
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Safety and Handling

4-Decanol is a combustible liquid and requires careful handling in a laboratory setting.

Table 3: GHS Hazard and Precautionary Statements for 4-Decanol

Category Statement Code
Hazard Combustible liquid H227
Hazard Causes serious eye irritation H319

Harmful to aquatic life with
Hazard _ H412
long lasting effects

Keep away from
Precautionary heat/sparks/open flames/hot P210

surfaces. — No smoking.

Wear protective
Precautionary gloves/protective clothing/eye P280

protection/face protection.

In case of fire: Use COz, dry
Precautionary chemical, or foam for P370+P378

extinction.

] Store in a well-ventilated
Precautionary | K | P403+P235
place. Keep cool.

Dispose of contents/container
Precautionary to an approved waste disposal P501

plant.

Biological Activity and Applications

4-Decanol has been identified as a compound with significant biological activity, most notably
as an antimutagenic agent. It has been isolated from natural sources such as mustard leaves.
Research has shown that 4-decanol can inhibit the mutagenic activities of Aflatoxin B1 (AFB1)
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and N-methyl-N'-nitro-N-nitrosoguanidine (MNNG) in Salmonella typhimurium TA100.
Additionally, it is suggested to possess potential anti-inflammatory and antioxidant properties.

Experimental Protocols

Detailed methodologies for the synthesis, purification, and antimutagenicity testing of 4-
decanol are provided below.

Synthesis of 4-Decanol via Grighard Reaction

A common and effective method for the synthesis of secondary alcohols such as 4-decanol is
the Grignard reaction. This involves the reaction of a Grignard reagent with an aldehyde.

Materials:

Heptanal

Propylmagnesium bromide (Grignard reagent)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Saturated aqueous ammonium chloride solution

Magnesium sulfate (anhydrous)

Procedure:

Set up a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, a
condenser, and a nitrogen inlet.

» Add a solution of heptanal in anhydrous diethyl ether to the dropping funnel.

e Place a solution of propylmagnesium bromide in anhydrous diethyl ether in the round-bottom
flask under a nitrogen atmosphere.

e Cool the flask in an ice bath.

o Slowly add the heptanal solution to the Grignard reagent with constant stirring.
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 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 2-3 hours.

e Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.
o Separate the organic layer, and extract the aqueous layer with diethyl ether.
o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

« Filter the solution and remove the solvent under reduced pressure to obtain crude 4-
decanol.

Purification of 4-Decanol

The crude 4-decanol can be purified using fractional distillation under reduced pressure.
Materials:

Crude 4-decanol

Fractional distillation apparatus

Vacuum pump

Heating mantle

Procedure:

Set up the fractional distillation apparatus.

Place the crude 4-decanol in the distillation flask.

Apply a vacuum and heat the flask gently.

Collect the fraction that distills at the boiling point of 4-decanol at the corresponding
pressure. The purity of the fractions can be monitored by gas chromatography.

Antimutagenicity Testing: Ames Test
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The antimutagenic activity of 4-decanol can be evaluated using the Salmonella/microsome
assay (Ames test). This protocol is a representative method.

Materials:

o Salmonella typhimurium tester strain TA100

o Aflatoxin B1 (AFB1) or MNNG as the mutagen

e 4-Decanol (test compound)

e S9 mix (for metabolic activation, particularly for AFB1)
o Top agar supplemented with histidine and biotin

e Minimal glucose agar plates

Procedure:

Prepare a fresh overnight culture of S. typhimurium TA100.

 In a series of sterile test tubes, add 0.1 mL of the bacterial culture.

e Add varying concentrations of 4-decanol to the tubes.

e Add a fixed concentration of the mutagen (e.g., AFB1 with S9 mix, or MNNG without S9 mix).
« Include positive controls (mutagen only) and negative controls (solvent only).

e Add 2 mL of molten top agar to each tube, mix gently, and pour onto minimal glucose agar
plates.

e Incubate the plates at 37°C for 48-72 hours.

o Count the number of revertant colonies on each plate. A significant reduction in the number
of revertant colonies in the presence of 4-decanol compared to the positive control indicates
antimutagenic activity.
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Visualizations
Experimental Workflow: Synthesis, Purification, and
Biological Testing of 4-Decanol

Propylmagnesium Bromide

Click to download full resolution via product page

Caption: Workflow for the synthesis, purification, and biological evaluation of 4-decanol.

Logical Relationship: Antimutagenicity Assay (Ames
Test)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to 4-Decanol (CAS: 2051-31-
2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670015#4-decanol-cas-number-2051-31-2-basic-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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